Cas no 6914-90-5 (Sulfuric acid,mono(1-methylethyl) ester)

• Product Name: Sulfuric acid,mono(1-methylethyl) ester
• CAS No: 6914-90-5
• MF: C₃H₈O₄S
• MW: 140.158220291138
• CID: 509266
• PubChem ID: 81327
• Update Time: 2025-04-19

Sulfuric acid,mono(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,mono(1-methylethyl) ester
• isopropyl hydrogen sulphate
• propan-2-yl hydrogen sulfate
• EINECS 230-021-2
• ISOPROPOXYSULFONIC ACID
• IVNFTPCOZIGNAE-UHFFFAOYSA-N
• 6914-90-5
• isopropyl sulfuric acid
• SCHEMBL374821
• DTXSID10219202
• NS00036808

• Inchi： 1S/C3H8O4S/c1-3(2)7-8(4,5)6/h3H,1-2H3,(H,4,5,6)
• InChI Key： IVNFTPCOZIGNAE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC(C)C

Computed Properties

• Exact Mass: 140.01434
• Monoisotopic Mass: 140.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.356
• Refractive Index: 1.454
• PSA: 63.6